Cas no 2228550-41-0 (1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228550-41-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5947064
• PubChem ID: 165972880
• Update Time: 2025-06-12

1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
• 2228550-41-0
• EN300-1774807

• Inchi： 1S/C10H14N2O3/c1-2-12-6-11-5-8(12)10(9(14)15)3-7(13)4-10/h5-7,13H,2-4H2,1H3,(H,14,15)
• InChI Key： KOCUGEOABJRQJB-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2=CN=CN2CC)C1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid

Introduction to 1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228550-41-0)

1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228550-41-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, including its cyclobutane ring and imidazole moiety, contribute to its potential applications in drug discovery and therapeutic interventions.

The imidazole functional group, a five-membered aromatic ring containing two nitrogen atoms, is well-documented for its role in various biological processes. In particular, imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of the ethyl group at the 1-position of the imidazole ring in this compound enhances its solubility and bioavailability, which are critical factors for pharmaceutical efficacy. Additionally, the hydroxycyclobutane moiety introduces a polar hydroxyl group into the molecule, which can influence its interactions with biological targets and improve its pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid with high precision. Studies have shown that this compound exhibits promising interactions with enzymes and receptors involved in metabolic pathways, suggesting its potential as a lead compound for the development of novel therapeutics. For instance, preliminary in vitro studies have indicated that it may inhibit certain kinases associated with cancer progression, highlighting its potential role in oncology research.

The cyclobutane ring in this molecule provides rigidity, which can stabilize the conformation of the drug molecule upon binding to its target. This structural feature is particularly advantageous in drug design, as it can enhance binding specificity and reduce off-target effects. Furthermore, the hydroxyl group at the 3-position of the cyclobutane ring can participate in hydrogen bonding interactions with biological targets, further strengthening the molecular association. These features collectively contribute to the compound's pharmacological potential.

In the context of drug discovery, the synthesis of 1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid has been optimized using modern synthetic methodologies to ensure high yield and purity. Advances in catalytic processes have allowed for more efficient and environmentally friendly production methods. Additionally, green chemistry principles have been incorporated into its synthesis to minimize waste and reduce energy consumption. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

Research into the pharmacological properties of this compound has revealed intriguing findings regarding its potential therapeutic applications. For example, studies have demonstrated that it may possess neuroprotective effects by modulating neurotransmitter release and receptor activity. This makes it a candidate for investigating treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Moreover, its ability to interact with inflammatory pathways suggests that it could be developed into an anti-inflammatory agent.

The compound's structural versatility also allows for modifications that can fine-tune its biological activity. By altering substituents on the cyclobutane or imidazole rings, chemists can explore new analogs with enhanced efficacy or reduced toxicity. This flexibility is crucial in medicinal chemistry, where iterative design cycles are often necessary to optimize drug candidates.

Recent clinical trials have begun to explore the therapeutic potential of derivatives related to 1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid. While these trials are still in early stages, preliminary results are promising and indicate that further investigation is warranted. The compound's favorable pharmacokinetic profile and low toxicity make it an attractive candidate for further development into a clinical drug.

The role of computational tools in understanding the behavior of 1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid cannot be overstated. Molecular dynamics simulations have provided insights into how this molecule interacts with biological membranes and proteins at an atomic level. These simulations help researchers predict how changes in structure will affect biological activity, thereby accelerating the drug discovery process.

Additionally, high-throughput screening (HTS) techniques have been employed to rapidly assess the activity of large libraries of compounds like 1-(1-ethyl-1H-imidazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid against various biological targets. HTS has been instrumental in identifying hits with promising pharmacological properties that can be further optimized through structure-based drug design.

The integration of artificial intelligence (AI) into drug discovery has further enhanced the potential of compounds like 2228550-41-0. AI algorithms can analyze vast datasets to identify patterns and relationships between chemical structures and biological activities, leading to more informed decisions during lead optimization.

In conclusion, 2228550 represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for medicinal chemistry innovation. As research continues to uncover new applications for this compound and its derivatives, 2228550 is poised to play a significant role in addressing unmet medical needs across multiple therapeutic areas.